1. Home
  2. Product
  3. Main Products
  4. N,N,O,O-tetrakis(tert-butyldimethylsilyl)methotrexate
N,N,O,O-tetrakis(tert-butyldimethylsilyl)methotrexate N,N,O,O-tetrakis(tert-butyldimethylsilyl)methotrexate
Brand Name: Vulcanchem
CAS No.: 109736-06-3
VCID: VC0018106
InChI: InChI=1S/C44H78N8O5Si4/c1-41(2,3)58(14,15)50-37-35-36(48-40(49-37)51-59(16,17)42(4,5)6)45-28-31(46-35)29-52(13)32-24-22-30(23-25-32)38(54)47-33(39(55)57-61(20,21)44(10,11)12)26-27-34(53)56-60(18,19)43(7,8)9/h22-25,28,33H,26-27,29H2,1-21H3,(H,47,54)(H2,45,48,49,50,51)/t33-/m0/s1
SMILES: CC(C)(C)[Si](C)(C)NC1=NC(=NC2=NC=C(N=C21)CN(C)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O[Si](C)(C)C(C)(C)C)C(=O)O[Si](C)(C)C(C)(C)C)N[Si](C)(C)C(C)(C)C
Molecular Formula: C44H78N8O5Si4
Molecular Weight: 911.5 g/mol

N,N,O,O-tetrakis(tert-butyldimethylsilyl)methotrexate

CAS No.: 109736-06-3

Main Products

VCID: VC0018106

Molecular Formula: C44H78N8O5Si4

Molecular Weight: 911.5 g/mol

N,N,O,O-tetrakis(tert-butyldimethylsilyl)methotrexate - 109736-06-3

CAS No. 109736-06-3
Product Name N,N,O,O-tetrakis(tert-butyldimethylsilyl)methotrexate
Molecular Formula C44H78N8O5Si4
Molecular Weight 911.5 g/mol
IUPAC Name bis[tert-butyl(dimethyl)silyl] (2S)-2-[[4-[[2,4-bis[[tert-butyl(dimethyl)silyl]amino]pteridin-6-yl]methyl-methylamino]benzoyl]amino]pentanedioate
Standard InChI InChI=1S/C44H78N8O5Si4/c1-41(2,3)58(14,15)50-37-35-36(48-40(49-37)51-59(16,17)42(4,5)6)45-28-31(46-35)29-52(13)32-24-22-30(23-25-32)38(54)47-33(39(55)57-61(20,21)44(10,11)12)26-27-34(53)56-60(18,19)43(7,8)9/h22-25,28,33H,26-27,29H2,1-21H3,(H,47,54)(H2,45,48,49,50,51)/t33-/m0/s1
Standard InChIKey GCABLDMNTCWHGO-XIFFEERXSA-N
Isomeric SMILES CC(C)(C)[Si](C)(C)NC1=NC(=NC2=NC=C(N=C21)CN(C)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O[Si](C)(C)C(C)(C)C)C(=O)O[Si](C)(C)C(C)(C)C)N[Si](C)(C)C(C)(C)C
SMILES CC(C)(C)[Si](C)(C)NC1=NC(=NC2=NC=C(N=C21)CN(C)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O[Si](C)(C)C(C)(C)C)C(=O)O[Si](C)(C)C(C)(C)C)N[Si](C)(C)C(C)(C)C
Canonical SMILES CC(C)(C)[Si](C)(C)NC1=NC(=NC2=NC=C(N=C21)CN(C)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O[Si](C)(C)C(C)(C)C)C(=O)O[Si](C)(C)C(C)(C)C)N[Si](C)(C)C(C)(C)C
Synonyms N,N,O,O-tetrakis(tert-butyldimethylsilyl)methotrexate
silyl-methotrexate
PubChem Compound 188376
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19